Cas no 2991-52-8 (Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1))

Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1) structure
2991-52-8 structure
Product Name:Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1)
CAS No:2991-52-8
MF:C12H11F17N2O4S
MW:602.264601945877
CID:258835
PubChem ID:165058
Update Time:2025-04-19

Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1)
    • azanium,2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonyl)amino]acetate
    • ammonium {ethyl[(heptadecafluorooctyl)sulfonyl]amino}acetate
    • Ammonium N-ethyl-N-((heptadecafluorooctyl)sulphonyl)glycinate
    • Glycine, N-ethyl-N-((1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl)-, ammonium salt (1:1)
    • Glycine, N-ethyl-N-((heptadecafluorooctyl)sulfonyl)-, ammonium salt
    • DTXSID60880188
    • Ammonium 2-(N-ethylperfluorooctanesulfonamido)acetate
    • 2991-52-8
    • Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, ammonium salt
    • Ammonium N-ethyl-n-[(heptadecafluorooctyl)sulfonyl]glycinate
    • EINECS 221-063-2
    • NS00083041
    • Inchi: 1S/C12H8F17NO4S.H3N/c1-2-30(3-4(31)32)35(33,34)12(28,29)10(23,24)8(19,20)6(15,16)5(13,14)7(17,18)9(21,22)11(25,26)27;/h2-3H2,1H3,(H,31,32);1H3
    • InChI Key: SJEKNOZINRJJPA-UHFFFAOYSA-N
    • SMILES: S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N(CC(=O)[O-])CC)(=O)=O.[NH4+]

Computed Properties

  • Exact Mass: 602.01683
  • Monoisotopic Mass: 602.016807
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 900
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9

Experimental Properties

  • Boiling Point: 343.4°Cat760mmHg
  • Flash Point: 161.5°C
  • PSA: 114.01

Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl]-,ammonium salt (1:1) Related Literature

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